Cas no 923547-35-7 (2-bromo-4-hydrazinylpyridine)

• Product Name: 2-bromo-4-hydrazinylpyridine
• CAS No: 923547-35-7
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• CID: 4665188
• PubChem ID: 817128
• Update Time: 2025-11-01

2-bromo-4-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-hydrazinopyridine
• 2-bromo-4-hydrazinylpyridine

• Inchi： 1S/C5H6BrN3/c6-5-3-4(9-7)1-2-8-5/h1-3H,7H2,(H,8,9)
• InChI Key： PMWBINLNHGCCKR-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC(NN)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Additional information on 2-bromo-4-hydrazinylpyridine

Comprehensive Analysis of 2-Bromo-4-hydrazinylpyridine (CAS No. 923547-35-7): Properties, Applications, and Innovations

2-Bromo-4-hydrazinylpyridine (CAS No. 923547-35-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a hydrazine functional group, making it a versatile intermediate for synthesizing complex molecules. Its unique structure enables applications in drug discovery, material science, and catalysis, aligning with current trends in green chemistry and precision synthesis.

The compound’s molecular formula, C₅H₆BrN₃, highlights its potential as a building block for nitrogen-rich scaffolds, a key focus in modern medicinal chemistry. Researchers are increasingly exploring 2-bromo-4-hydrazinylpyridine for its role in designing kinase inhibitors and antimicrobial agents, addressing global challenges like antibiotic resistance. Its CAS No. 923547-35-7 is frequently searched in databases such as SciFinder and Reaxys, reflecting its industrial relevance.

Recent studies emphasize the compound’s utility in click chemistry and bioconjugation, techniques pivotal for developing targeted therapies. For instance, its hydrazine moiety facilitates the formation of hydrazone linkages, useful in prodrug design and biomarker labeling. This aligns with the growing demand for theranostic agents—a hot topic in oncology and neurodegenerative disease research.

From a synthetic perspective, 2-bromo-4-hydrazinylpyridine offers advantages in atom economy and step efficiency. Its bromine atom serves as a handle for cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), while the hydrazine group enables condensation with carbonyl compounds. Such flexibility resonates with the pharmaceutical industry’s shift toward fragment-based drug discovery (FBDD).

Environmental considerations are also driving innovation. The compound’s potential in catalytic C–N bond formation reduces reliance on heavy metals, addressing sustainability concerns. Patent filings reveal its use in photocatalysis and electrochemical synthesis—areas gaining traction due to their low energy footprint.

In agrochemicals, 2-bromo-4-hydrazinylpyridine derivatives are explored for plant growth regulation and pest control. Its pyridine core mimics natural alkaloids, offering eco-friendly alternatives to traditional pesticides. This aligns with the EU’s Farm-to-Fork strategy and the search for bioactive small molecules.

Analytical characterization of CAS No. 923547-35-7 typically involves HPLC, NMR, and mass spectrometry. Purity (>98%) is critical for reproducibility, especially in high-throughput screening (HTS) workflows. Suppliers often highlight its stability under inert conditions, a detail frequently queried in chemical forums.

Future directions include leveraging AI-driven retrosynthesis tools to optimize routes for 2-bromo-4-hydrazinylpyridine production. As interest in personalized medicine grows, so does the need for tailored intermediates like this compound. Its structure-activity relationship (SAR) potential remains underexplored, presenting opportunities for academic-industrial collaborations.